Cas no 105-55-5 (1,3-Diethyl-2-thiourea)

• Product Name: 1,3-Diethyl-2-thiourea
• CAS No: 105-55-5
• MF: C₅H₁₂N₂S
• MW: 132.227179527283
• MDL: MFCD00004925
• CID: 35334
• PubChem ID: 2735009
• Update Time: 2025-04-18

1,3-Diethyl-2-thiourea Chemical and Physical Properties

Names and Identifiers

• N,N'-Diethylthiourea
• 1,3-Diethyl-2-thiourea
• 1,3-diethylthiourea
• Diethyl-2-thiourea
• Diethylthiourea
• N,N'-diethylthiocarbamide
• pennzone e
• thiate h
• DETU
• N,N‘-Diethylthiourea
• N,N’-Diethylthiourea
• N,N'-Diethyl-2-thiourea
• u15030
• NCI-C03816
• u15030[qr]
• usafek-1803
• U 15030
• pennzonee
• USAF ek-1803
• Thiourea, N,N'-diethyl-
• Urea, 1,3-diethyl-2-thio-
• N,N-Diethyl-2-thiourea
• J2RDK7O9MZ
• N,N'-Diethylthiourea (sym)
• FLVIGYVXZHLUHP-UHFFFAOYSA-N
• DSSTox_CID_466
• DSSTox_RID_75609
• DSSTox_GSID_20466
• DET
• EC 203-308-5
• J-001446
• AI3-14636
• 1,3-diethyl-thiourea
• Urea,3-diethyl-2-thio-
• D0530
• NSC-3507
• Tox21_201476
• NCGC00256443-01
• CS-0076442
• CAS-105-55-5
• NSC 3507
• EINECS 203-308-5
• HSDB 4106
• NCGC00090911-01
• NSC3507
• DTXSID8020466
• SMR001252205
• CHEMBL1611590
• WLN: SUYM1 & M1
• N, N'-Diethylthiourea
• Q26840940
• CCRIS 243
• C19400
• InChI=1/C5H12N2S/c1-3-6-5(8)7-4-2/h3-4H2,1-2H3,(H2,6,7,8
• AKOS000119994
• NS00001567
• E76660
• NCGC00259027-01
• MLS002415751
• DTXCID40466
• HMS3073I07
• CHEBI:82448
• N,N'-DIETHYLTHIOUREA [IARC]
• FT-0629489
• EN300-16055
• N pound notN'-Diethylthiourea
• Tox21_302956
• UNII-J2RDK7O9MZ
• BRN 0773905
• 105-55-5
• SCHEMBL80644
• N,N/'-Diethylthiourea
• N,N'-Diethylthiourea, 98%
• Thiourea,N'-diethyl-
• SCHEMBL11837352
• MFCD00004925
• F1995-0261
• A906104
• NCGC00090911-02
• LS-13089
• 1,3-diethylthio urea
• N,NDiethyl2thiourea
• STK370054
• 1,3diethylthiourea
• Thiourea, N,N'diethyl
• Urea, 1,3diethyl2thio
• 4-04-00-00375 (Beilstein Handbook Reference)
• N,N'-DIETHYLTHIOUREA (IARC)
• N,N\\'-Diethylthiourea
• N,N'Diethylthiocarbamide
• 1,3Diethyl2thiourea
• ACCEL EUR
• NOCCELER EUR

• MDL： MFCD00004925
• Inchi： 1S/C5H12N2S/c1-3-6-5(8)7-4-2/h3-4H2,1-2H3,(H2,6,7,8)
• InChI Key： FLVIGYVXZHLUHP-UHFFFAOYSA-N
• SMILES： S=C(NCC)NCC
• BRN： 0773905

Computed Properties

• Exact Mass: 132.07200
• Monoisotopic Mass: 132.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 64.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.6
• Topological Polar Surface Area: 56.2

Experimental Properties

• Color/Form: White to yellowish flake crystals.
• Density: 1,12 g/cm3
• Melting Point: 77.0 to 80.0 deg-C
• Boiling Point: 245°C (estimate)
• Flash Point: 186 ºC
• Refractive Index: 1.5300 (estimate)
• PH: 7 (38g/l, H2O, 20℃)
• Solubility: 42g/l
• Water Partition Coefficient: 38 g/L (20 ºC)
• Stability/Shelf Life: Stable. May be air sensitive. Incompatible with strong oxidizing agents.
• PSA: 56.15000
• LogP: 1.27210
• FEMA: 2427
• Solubility: It is soluble in ethanol and acetone, soluble in water, and insoluble in gasoline.

1,3-Diethyl-2-thiourea Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302-H317
• Warning Statement： P261-P264-P270-P272-P280-P301+P312+P330-P302+P352+P333+P313+P362+P364-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 21/22-41-43-48/25-52/53
• Safety Instruction： S45-S36/37
• RTECS：YS9800000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R22; R40
• Safety Term：S36/37;S45

Related Categories

• Other Chemical Reagents Organic Metal Reagents
• Solvents and Organic Chemicals Organic Compounds